Histone H4 (2-21)

• Molecular Formula: C82H150N36O22
• Molecular Weight: 1992.3 g/mol
• InChI: InChI=1S/C82H150N36O22/c1-46(2)33-58(113-67(127)43-105-72(132)52(19-6-11-27-85)109-63(123)39-100-61(121)37-103-70(130)50(17-4-9-25-83)110-65(125)41-104-73(133)53(22-14-30-96-80(89)90)112-64(124)40-101-69(129)49(88)44-119)74(134)106-42-66(126)111-51(18-5-10-26-84)71(131)102-36-60(120)99-38-62(122)108-47(3)68(128)114-54(20-7-12-28-86)75(135)115-56(24-16-32-98-82(93)94)77(137)118-59(34-48-35-95-45-107-48)78(138)116-55(23-15-31-97-81(91)92)76(136)117-57(79(139)140)21-8-13-29-87/h35,45-47,49-59,119H,4-34,36-44,83-88H2,1-3H3,(H,95,107)(H,99,120)(H,100,121)(H,101,129)(H,102,131)(H,103,130)(H,104,133)(H,105,132)(H,106,134)(H,108,122)(H,109,123)(H,110,125)(H,111,126)(H,112,124)(H,113,127)(H,114,128)(H,115,135)(H,116,138)(H,117,136)(H,118,137)(H,139,140)(H4,89,90,96)(H4,91,92,97)(H4,93,94,98)/t47-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-/m0/s1
• InChIKey: RLPPOYIZNQZTDS-IVVDQZOQSA-N

Histone H4 (2-21) Product Overview

Histone H4 (2-21) is a synthetic peptide fragment corresponding to amino acid residues 2 through 21 of the Homo sapiens histone H4 N-terminal tail [1]. The peptide spans 20 residues with the sequence SGRGKGGKGLGKGGAKRHRK (single-letter), yielding a molecular formula of C₈₂H₁₅₀N₃₆O₂₂ and a molecular weight of 1992.30 Da [2]. As a component of the core histone H4 tail, which is highly conserved across eukaryotes and subject to extensive post-translational modifications regulating chromatin structure and gene expression [1], this specific fragment lacks the initiating methionine processed in vivo and is distinct from the canonical H4 (1-21) peptide due to the absence of N-terminal acetylation at Ser1 . Commercial availability includes multiple purity grades up to 98.71% as determined by HPLC analysis .

Defined HAT substrate Contains Lys5,8,12,16; Lys8 reported as preferred acetylation site

Ser1-independent context Lacks N-terminal Ser1, eliminates phosphorylation-dependent acetylation interference

Minimal tail model 20-residue fragment suitable for HAT/HDAC biochemical and structural studies

• [1] Garske, A. L., et al. (2008). A combinatorial H4 tail library to explore the histone code. Biochemistry, 47(31), 8094–8102. DOI: 10.1021/bi800766k. View Source
• [2] PeptideDB. Histone H4 (2-21) product entry. CAS: 667899-73-2. Molecular weight: 1992.30. View Source

Histone H4 (2-21) Substitution Limitations

Despite sharing an overlapping sequence region, Histone H4 (2-21) and H4 (1-21) are functionally non-interchangeable in experimental contexts where N-terminal integrity is a critical variable. The canonical H4 (1-21) peptide is typically supplied with an N-terminal acetyl group mimicking the co-translational α-N-acetylation of the native histone [1], whereas the H4 (2-21) fragment lacks Ser1 entirely and possesses a free N-terminus [2]. This structural divergence has two immediate consequences: first, assays dependent on phospho-Ser1 H4 antibodies cannot utilize H4 (2-21), which lacks the relevant epitope [3]; second, the binding topography of the extreme N-terminus differs fundamentally between the two peptides, as crystallographic evidence demonstrates that the H4 (2-21) N-terminus engages protein partners in a geometry that cannot be replicated by the acetylated H4 (1-21) fragment [4]. Substitution therefore introduces a confounding variable that may invalidate comparative analysis or require extensive re-validation of binding assays.

Ser1 phosphorylation context

Absence of Ser1 in H4 (2-21) eliminates negative regulatory input present in H4 (1-21); acetylation profiles may shift between fragments.

Lys8 and Lys16 are critical

Hat1 activity depends on positively charged residues at positions 8 and 16; substituting these sites reduces acetylation to background levels, so fragments with altered sequences cannot substitute.

Length-dependent kinetics

HAT interaction determinants differ across H4 N-terminal fragments of varying lengths; kinetic parameters may not transfer, limiting direct interchange.

• [1] BPS Bioscience. Histone H4 peptide (1-21), Biotin-labeled (Catalog #52018). Product description: N-terminus acetylated. View Source
• [2] PeptideDB. Histone H4 (2-21) sequence: SGRGKGGKGLGKGGAKRHRK. Residues 2-21, lacking Ser1 and N-terminal acetylation. View Source
• [3] Garske, A. L., et al. (2008). A combinatorial H4 tail library to explore the histone code. Biochemistry, 47(31), 8094–8102. DOI: 10.1021/bi800766k. View Source
• [4] Liu, Y., et al. (2019). Structural insights into trans-histone regulation of H3K4 methylation by unique histone H4 binding of MLL3/4. Nature Communications, 10, 36. DOI: 10.1038/s41467-018-07906-3. View Source

Histone H4 (2-21) Comparative Evidence

Serine 1 Absence and HAT Substrate Activity

The presence or absence of Ser1 is the sole determinant of binding by phospho-Ser1 H4 antibodies, which are widely employed to probe H4 tail phosphorylation in DNA damage response and chromatin signaling. In a combinatorial H4 tail library screen using an anti-phosphoserine 1 H4 antibody, 59 of 60 positively identified sequences contained phosphorylated Ser1, while 30 of 30 sequences selected from the non-hit pool lacked phosphorylation at Ser1 [1]. Since H4 (2-21) lacks Ser1 entirely [2], it is structurally incapable of generating a positive signal in such assays, whereas H4 (1-21) can be phosphorylated at Ser1 to enable antibody recognition. Conversely, H4 (1-21) commercial preparations are N-terminally acetylated, which blocks Ser1 phosphorylation and thereby precludes its use as a Ser1 kinase substrate [3].

Ser1 absence vs. HAT activity

Head-to-head

Ser1 absent in H4 (2-21); present in H4 (1-21). Phosphorylation of Ser1 depresses acetylation by Hat1p and HAT-B.

Eliminates Ser1 phosphorylation interference, providing a defined substrate for HAT activity measurements.

Yeast Hat1p and human HAT-B assay context.

Evidence Dimension	Phospho-Ser1 epitope availability
Target Compound Data	H4 (2-21): Ser1 absent; phospho-Ser1 epitope not present; no antibody binding expected
Comparator Or Baseline	H4 (1-21) unmodified: Ser1 present; phosphorylation at Ser1 enables antibody recognition; H4 (1-21) N-acetylated commercial: Ser1 blocked, phosphorylation prevented
Quantified Difference	Phospho-Ser1 antibody screen: 59/60 hits contained phospho-Ser1 vs. 0/30 non-hits contained phospho-Ser1 [1]
Conditions	On-bead combinatorial peptide library screen with anti-phosphoserine 1 H4 antibody; H4 residues 1-21 [1]

Why This Matters

For experimental designs requiring unambiguous discrimination of Ser1-dependent versus Ser1-independent binding events, H4 (2-21) serves as an essential negative control that cannot be approximated by acetylated H4 (1-21).

• [1] Garske, A. L., et al. (2008). A combinatorial H4 tail library to explore the histone code. Biochemistry, 47(31), 8094–8102. DOI: 10.1021/bi800766k. View Source
• [2] PeptideDB. Histone H4 (2-21) sequence: SGRGKGGKGLGKGGAKRHRK, residues 2-21 only. View Source
• [3] BPS Bioscience. Histone H4 peptide (1-21), Biotin-labeled (Catalog #52018). N-terminus acetylated. View Source

Unacetylated vs. Pre-Acetylated H4 Substrate Activity

The H4 (2-21) fragment has been co-crystallized with the PHD6 domain of MLL3 (KMT2C), yielding a high-resolution structure at 1.80 Å (PDB ID: 6MLC) that delineates the precise binding interface between the H4 N-terminus and this epigenetic regulator [1]. In this structure, the H4 peptide is observed as residues 2-21 (chains E and F), with the free N-terminal amine at Gly2 engaged in hydrogen-bonding interactions that would be sterically and electrostatically altered in the presence of an N-terminal acetyl group on Ser1 [1]. No equivalent high-resolution structure is available for H4 (1-21) bound to the MLL3 PHD6 domain, and the binding mode of the acetylated H4 (1-21) peptide is predicted to differ at the N-terminal interaction interface due to the presence of the acetyl cap and additional Ser1 residue [2]. The published work characterizes this interaction as a previously unappreciated mode of trans-histone regulation wherein H4 tail binding to MLL3/4 modulates H3K4 methylation activity [3].

Unacetylated vs. pre-acetylated

Head-to-head

Unacetylated H4 peptide: good Hat1 substrate. K5/K12-diacetylated: negligible acetylation; K8/K16-diacetylated: activity recovers to 70–80% after HDAC treatment.

Unacetylated form supports de novo HAT activity measurement; pre-acetylated forms may lead to false negatives.

In vitro HAT assays with ¹⁴C-acetyl-CoA.

Evidence Dimension	High-resolution structural characterization of binding to MLL3 PHD6 domain
Target Compound Data	H4 (2-21): Co-crystal structure solved at 1.80 Å resolution (PDB 6MLC); free N-terminal Gly2 amine engages in hydrogen bonding [1]
Comparator Or Baseline	H4 (1-21): No equivalent high-resolution co-crystal structure with MLL3 PHD6 domain available in the PDB; N-terminal acetyl group on Ser1 would alter N-terminal interaction geometry [2]
Quantified Difference	Resolution: 1.80 Å; R-factor: 0.195; R-free: 0.216 for H4 (2-21)-MLL3 PHD6 complex [1]
Conditions	X-ray crystallography; PHD6 domain of MLL3 (residues 1055-1144) co-crystallized with H4 residues 2-21 [1]

Why This Matters

For structural biology groups studying MLL3/4-mediated trans-histone regulation, H4 (2-21) is the structurally validated ligand of record; substitution with H4 (1-21) would require de novo structural determination to confirm comparable binding geometry.

• [1] PDBsum entry 6MLC. PHD6 domain of MLL3 in complex with histone H4 (residues 2-21). Resolution: 1.80 Å. R-factor: 0.195; R-free: 0.216. View Source
• [2] BPS Bioscience. Histone H4 peptide (1-21) (Catalog #52018). N-terminus acetylated. View Source
• [3] Liu, Y., et al. (2019). Structural insights into trans-histone regulation of H3K4 methylation by unique histone H4 binding of MLL3/4. Nature Communications, 10, 36. DOI: 10.1038/s41467-018-07906-3. View Source

Differential Histone Methyltransferase Substrate Recognition

Reproducibility of quantitative biochemical assays employing histone tail peptides is contingent upon defined purity specifications. Histone H4 (2-21) is commercially supplied with a minimum purity of 98.71% as determined by HPLC analysis , while certain suppliers offer purity grades up to 99.61% . In contrast, commercially available H4 (1-21) peptide is typically supplied at ≥90% purity by HPLC [1]. The approximately 8-9% absolute difference in purity specification may be consequential for assays with narrow dynamic ranges or where minor contaminants (e.g., truncated synthesis products, deletion peptides) could introduce off-target binding artifacts in high-sensitivity detection systems such as surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC).

Methyltransferase substrate

Data to verify

H4 (1-21) validated as substrate for H4 R3 methyltransferases; H4 (2-21) not validated.

May require H4 (1-21) for methyltransferase studies; H4 (2-21) suited for Ser1-independent HAT endpoints.

Vendor documentation comparison.

Evidence Dimension	Commercial peptide purity specification by HPLC
Target Compound Data	H4 (2-21): 98.71% minimum purity ; up to 99.61%
Comparator Or Baseline	H4 (1-21): ≥90% purity by HPLC (commercial specification) [1]
Quantified Difference	Absolute purity differential: ≥8.71 percentage points
Conditions	HPLC analysis; manufacturer Certificate of Analysis specifications

Why This Matters

For procurement decisions involving high-sensitivity quantitative binding assays, the higher purity specification of H4 (2-21) reduces the likelihood of contaminant-driven artifacts and may lower the required peptide concentration in dose-response experiments.

• [1] BPS Bioscience. Histone H4 peptide (1-21), Biotin-labeled (Catalog #52018). Purity: ≥90% by HPLC. View Source

Histone H4 (2-21) Application Scenarios

De Novo HAT Activity Assays

In experimental workflows designed to dissect Ser1-dependent versus Ser1-independent protein interactions with the histone H4 N-terminal tail, H4 (2-21) provides a clean negative control that lacks the phospho-Ser1 epitope entirely [1]. As demonstrated by combinatorial library screening, anti-phospho-Ser1 H4 antibodies exhibit stringent specificity for phosphorylated Ser1 with essentially no cross-reactivity to sequences lacking this residue [1]. Researchers using H4 (2-21) can confidently attribute observed binding signals to interactions occurring downstream of Ser1, avoiding the confounding variable introduced by N-terminally acetylated H4 (1-21), which blocks Ser1 phosphorylation and thus cannot serve as a kinase substrate control [2].

HSV-1 Chromatin Dynamics & Epigenetics

Investigators studying the trans-histone regulatory axis between H4 tail binding and MLL3/4-mediated H3K4 methylation should preferentially employ H4 (2-21) as the validated ligand. The 1.80 Å resolution co-crystal structure of H4 (2-21) bound to the MLL3 PHD6 domain (PDB: 6MLC) provides an experimentally established binding geometry that can inform mutagenesis strategies and computational modeling [1]. Substituting H4 (1-21) introduces N-terminal structural ambiguity not resolved in the existing structural dataset, potentially requiring resource-intensive de novo crystallization trials [2].

Hat1-Dependent H4 Acetylation in Nucleosome Assembly

For surface plasmon resonance (SPR), isothermal titration calorimetry (ITC), or fluorescence polarization assays where peptide purity directly impacts baseline noise and apparent affinity measurements, H4 (2-21) offers a purity specification of 98.71% or higher [1], compared to ≥90% for standard H4 (1-21) commercial preparations [2]. The reduced contaminant burden minimizes the risk of false-positive binding signals arising from truncated or deletion peptide impurities that may interact non-specifically with protein targets. This purity differential is particularly relevant for assays with Kd values in the low micromolar to nanomolar range, where even minor contaminant populations can skew fitted binding parameters.

Application

Selection Property

Validation Focus

De novo HAT activity assays

Unacetylated H4 (2-21) substrate

De novo acetylation measurement; exclude pre-acetylation interference

HSV-1 chromatin dynamics & epigenetics

Documented HSV-1 chromatinization association

Viral chromatin remodeling model fidelity

Hat1-dependent H4 acetylation in nucleosome assembly

Hat1-specific substrate context (Lys5,12)

Nucleosome assembly mechanism studies

High-throughput screening with high-purity peptides

High-purity peptide specification

Lot-to-lot consistency and reduced false-positive risk

• [1] Garske, A. L., et al. (2008). A combinatorial H4 tail library to explore the histone code. Biochemistry, 47(31), 8094–8102. DOI: 10.1021/bi800766k. View Source
• [2] BPS Bioscience. Histone H4 peptide (1-21), Biotin-labeled (Catalog #52018). N-terminus acetylated; purity ≥90%. View Source
• [3] PDBsum entry 6MLC. PHD6 domain of MLL3 in complex with histone H4 (residues 2-21). Resolution: 1.80 Å. View Source